Cas no 1009629-95-1 (exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-6-carboxylic acid)

• Product Name: exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-6-carboxylic acid
• CAS No: 1009629-95-1
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5704745
• PubChem ID: 135392103
• Update Time: 2026-03-11

exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-6-carboxylic acid
• (1S,5R,6S)-rel-8-Boc-8-azabicyclo[3.2.1]octane-6-carboxylic acid
• exo-8-t-Butoxycarbonyl-8-azabicyclo[3.2.1]octane-6-carboxylic acid
• EN300-27748180
• P19999
• MFCD31731641
• rac-(1R,5S,6R)-8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]octane-6-carboxylic acid
• 1009629-95-1
• Z4927092148
• (1S,5R,6S)-rel-8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]octane-6-carboxylic acid
• (1S,5R,6S)-rel-8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]octane-6-carboxylicacid
• 8-Azabicyclo[3.2.1]octane-6,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester, (1R,5S,6R)-rel-

• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-8-5-4-6-10(14)9(7-8)11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16)/t8-,9-,10+/m0/s1
• InChI Key： YDVUGRRGMKJDRF-LPEHRKFASA-N
• SMILES： O(C(C)(C)C)C(N1[C@H]2CCC[C@@H]1[C@@H](C(=O)O)C2)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Melting Point: 119-120 °C
• Boiling Point: 386.0±25.0 °C(Predicted)
• pka: 4.50±0.20(Predicted)

Additional information on exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-6-carboxylic acid

Professional Introduction to exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-6-carboxylic Acid (CAS No. 1009629-95-1)

Compound exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-6-carboxylic acid (CAS No. 1009629-95-1) is a highly specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of bicyclic azapeptides, which are known for their unique structural framework and diverse biological activities. The presence of a tert-butoxycarbonyl (Boc) protecting group at the 8-position of the bicyclic scaffold highlights its utility as a synthetic intermediate in the development of more complex peptidomimetics and drug candidates.

The structural motif of exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-6-carboxylic acid is characterized by a seven-membered azabicyclo[3.2.1]octane core, which imparts rigidity and conformational stability to the molecule. This structural feature is particularly valuable in drug design, as it allows for precise tuning of molecular interactions with biological targets such as enzymes and receptors. The carboxylic acid functionality at the 6-position provides a reactive handle for further derivatization, enabling the synthesis of a wide array of analogs with tailored pharmacological properties.

In recent years, there has been growing interest in the development of peptidomimetics as alternatives to traditional peptide-based therapeutics. These mimetics offer advantages such as improved metabolic stability, enhanced oral bioavailability, and reduced immunogenicity. The compound exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-6-carboxylic acid serves as a versatile building block in this context, facilitating the construction of novel scaffolds that mimic the bioactivity of natural peptides while overcoming their limitations.

One of the most compelling applications of this compound is in the field of protease inhibition. Proteases are enzymes that play critical roles in numerous biological processes, including inflammation, blood clotting, and tumor progression. Inhibiting these enzymes has emerged as a key strategy in the treatment of various diseases, particularly cancer and infectious disorders. The rigid bicyclic core of exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-6-carboxylic acid provides an excellent platform for designing protease inhibitors that can selectively bind to the active sites of these enzymes.

Recent studies have demonstrated the potential of this compound as a lead molecule in the development of inhibitors for matrix metalloproteinases (MMPs), a family of zinc-dependent proteases involved in extracellular matrix degradation and tissue remodeling. MMPs are implicated in various pathological conditions, including cancer metastasis, rheumatoid arthritis, and cardiovascular disease. By leveraging the structural features of exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-6-carboxylic acid, researchers have designed novel inhibitors that exhibit high potency and selectivity against specific MMPs.

The Boc protecting group at the 8-position of this compound not only enhances its stability during synthetic operations but also provides a site for selective deprotection to introduce various functional groups or linkers. This flexibility is crucial for generating libraries of compounds with diverse pharmacological profiles, which can be screened for activity against biological targets using high-throughput screening (HTS) technologies.

The synthesis of exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-6-carboxylic acid involves multiple steps, including cyclization reactions to form the azabicyclo[3.2.1]octane core and protection-deprotection strategies to install the Boc group at the appropriate position. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for medicinal chemistry applications.

In conclusion, exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-6-carboxylic acid (CAS No. 1009629-95-1) is a valuable intermediate in pharmaceutical research with significant potential in drug discovery and development. Its unique structural features make it an ideal candidate for designing peptidomimetics with enhanced stability and bioactivity profiles compared to natural peptides.